3-(2,4-dichlorobenzyl)-1,3-benzoxazol-2(3H)-one

• Molecular Formula: C14H9Cl2NO2
• Molecular Weight: 294.1 g/mol
• IUPAC Name: 3-[(2,4-dichlorophenyl)methyl]-1,3-benzoxazol-2-one
• InChI: InChI=1S/C14H9Cl2NO2/c15-10-6-5-9(11(16)7-10)8-17-12-3-1-2-4-13(12)19-14(17)18/h1-7H,8H2
• InChI Key: DUVLKJJCHBNAOR-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N(C(=O)O2)CC3=C(C=C(C=C3)Cl)Cl

Description

3-(2,4-dichlorobenzyl)-1,3-benzoxazol-2(3H)-one, also known as DBBO, is a synthetic compound that belongs to the family of benzoxazole derivatives. DBBO has gained significant attention in scientific research due to its various applications in the field of medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

3-(2,4-dichlorobenzyl)-1,3-benzoxazol-2(3H)-one has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties. 3-(2,4-dichlorobenzyl)-1,3-benzoxazol-2(3H)-one has been reported to inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. In addition, it has been shown to reduce inflammation in animal models of arthritis and colitis. 3-(2,4-dichlorobenzyl)-1,3-benzoxazol-2(3H)-one has also been reported to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.

Mechanism of Action

The exact mechanism of action of 3-(2,4-dichlorobenzyl)-1,3-benzoxazol-2(3H)-one is not fully understood. However, it has been proposed that 3-(2,4-dichlorobenzyl)-1,3-benzoxazol-2(3H)-one exerts its antimicrobial activity by disrupting the bacterial cell membrane. 3-(2,4-dichlorobenzyl)-1,3-benzoxazol-2(3H)-one has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in the pathogenesis of various inflammatory diseases. The anticancer activity of 3-(2,4-dichlorobenzyl)-1,3-benzoxazol-2(3H)-one is thought to be due to its ability to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
3-(2,4-dichlorobenzyl)-1,3-benzoxazol-2(3H)-one has been shown to have various biochemical and physiological effects. It has been reported to inhibit the activity of enzymes such as urease and acetylcholinesterase. 3-(2,4-dichlorobenzyl)-1,3-benzoxazol-2(3H)-one has also been shown to reduce oxidative stress in animal models of liver injury. In addition, 3-(2,4-dichlorobenzyl)-1,3-benzoxazol-2(3H)-one has been reported to have a neuroprotective effect in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

3-(2,4-dichlorobenzyl)-1,3-benzoxazol-2(3H)-one has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. 3-(2,4-dichlorobenzyl)-1,3-benzoxazol-2(3H)-one has also been shown to exhibit a broad spectrum of biological activities, making it a versatile compound for studying various biological processes. However, one limitation of 3-(2,4-dichlorobenzyl)-1,3-benzoxazol-2(3H)-one is its low solubility in water, which can make it difficult to work with in some experimental settings.

Future Directions

There are several future directions for research on 3-(2,4-dichlorobenzyl)-1,3-benzoxazol-2(3H)-one. One area of interest is the development of 3-(2,4-dichlorobenzyl)-1,3-benzoxazol-2(3H)-one derivatives with improved solubility and bioavailability. Another area of research is the investigation of the molecular targets of 3-(2,4-dichlorobenzyl)-1,3-benzoxazol-2(3H)-one, which could provide insights into its mechanism of action. Furthermore, the potential use of 3-(2,4-dichlorobenzyl)-1,3-benzoxazol-2(3H)-one in combination with other drugs for the treatment of various diseases should be explored. Finally, more studies are needed to evaluate the safety and toxicity of 3-(2,4-dichlorobenzyl)-1,3-benzoxazol-2(3H)-one in animal models and humans.

Synthesis Methods

3-(2,4-dichlorobenzyl)-1,3-benzoxazol-2(3H)-one can be synthesized using various methods, including the reaction of 2,4-dichlorobenzylamine with salicylic acid in the presence of a dehydrating agent. The reaction mixture is then heated, and the resulting product is purified using column chromatography. Another method involves the reaction of 2,4-dichlorobenzyl chloride with 2-aminophenol in the presence of a base. The product is then purified using recrystallization.